Cas no 134000-96-7 (2-Chloro-5-fluoro-4-methylpyrimidine)

• Product Name: 2-Chloro-5-fluoro-4-methylpyrimidine
• CAS No: 134000-96-7
• MF: C₅H₄ClFN₂
• MW: 146.55006313324
• MDL: MFCD14584604
• CID: 866837
• PubChem ID: 20778073
• Update Time: 2025-06-08

2-Chloro-5-fluoro-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-4-methylpyrimidine
• Pyrimidine, 2-Chloro-5-Fluoro-4-Methyl-
• Pyrimidine, 2-chloro-5-fluoro-4-methyl- (9CI)
• PubChem23794
• ITAJKPNAPXHDDZ-UHFFFAOYSA-N
• BCP28249
• 2-chloro-5-fluoro-4-methyl-pyrimidine
• RP21098
• AB0035508
• ST24027918
• X9866
• 2-CHORO-5-FLUORO-4-METHY
• CS-W021656
• SCHEMBL1186659
• SY107748
• DB-063007
• MFCD14584604
• DS-16082
• EN300-4301130
• Z1255366771
• AKOS015919703
• J-508821
• SB57814
• 134000-96-7
• Racemic 2-chloro-5-fluoro-4-methylpyrimidine
• DTXSID20609751
• Pyrimidine,2-chloro-5-fluoro-4-methyl-(9ci)

• MDL： MFCD14584604
• Inchi： 1S/C5H4ClFN2/c1-3-4(7)2-8-5(6)9-3/h2H,1H3
• InChI Key： ITAJKPNAPXHDDZ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C)=N1)F

Computed Properties

• Exact Mass: 146.00500
• Monoisotopic Mass: 146.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 1.7

Experimental Properties

• Density: 1.352
• Boiling Point: 220 ºC
• Flash Point: 87 ºC
• PSA: 25.78000
• LogP: 1.57750

2-Chloro-5-fluoro-4-methylpyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-Chloro-5-fluoro-4-methylpyrimidine

Introduction to 2-Chloro-5-fluoro-4-methylpyrimidine (CAS No. 134000-96-7)

2-Chloro-5-fluoro-4-methylpyrimidine (CAS No. 134000-96-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyrimidine ring substituted with a chlorine, fluorine, and methyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 2-Chloro-5-fluoro-4-methylpyrimidine is represented by the molecular formula C₆H₅ClFN₂. The presence of the chlorine and fluorine atoms introduces significant electronic effects, enhancing the compound's reactivity and stability. The methyl group, on the other hand, contributes to the overall hydrophobicity and lipophilicity, which are crucial for its biological activity.

In recent years, 2-Chloro-5-fluoro-4-methylpyrimidine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of antiviral agents. Research has shown that compounds derived from this pyrimidine scaffold exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis viruses. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and evaluation of a series of 2-Chloro-5-fluoro-4-methylpyrimidine-based derivatives as inhibitors of viral replication.

Beyond antiviral applications, 2-Chloro-5-fluoro-4-methylpyrimidine has also shown promise in the development of anticancer drugs. The pyrimidine ring is a common structural motif in many anticancer agents due to its ability to interfere with DNA synthesis and cell division. A recent study published in Cancer Research highlighted the potential of 2-Chloro-5-fluoro-4-methylpyrimidine-derived compounds as selective inhibitors of cancer cell proliferation. These compounds were found to effectively target specific signaling pathways involved in tumor growth and metastasis.

In addition to its medicinal applications, 2-Chloro-5-fluoro-4-methylpyrimidine is also used as an intermediate in the synthesis of agrochemicals. Its unique chemical properties make it suitable for the development of herbicides and fungicides that are effective against a wide range of plant pathogens. For example, a study published in Pesticide Biochemistry and Physiology demonstrated the use of 2-Chloro-5-fluoro-4-methylpyrimidine-based compounds as potent herbicides with low environmental impact.

The synthesis of 2-Chloro-5-fluoro-4-methylpyrimidine typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of 2-chloroacetonitrile with 1,3-difluoromethane followed by cyclization to form the pyrimidine ring. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of 2-Chloro-5-fluoro-4-methylpyrimidine, such as its melting point, boiling point, and solubility, are important considerations for its handling and storage. It is generally stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation. The compound is also known to have low toxicity when handled properly, making it safe for use in research settings.

In conclusion, 2-Chloro-5-fluoro-4-methylpyrimidine (CAS No. 134000-96-7) is a multifunctional compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique chemical structure and versatile reactivity make it an essential building block for the synthesis of novel compounds with significant biological activity. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.